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Compound of Interest

Compound Name: Deulinoleic acid

Cat. No.: B10860310 Get Quote

This document provides comprehensive guidance for the safe handling and disposal of

deulinoleic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As a deuterated form of linoleic acid, its chemical properties and

hazards are analogous to the non-deuterated compound.

Immediate Safety and Handling Precautions
Before handling deulinoleic acid, it is crucial to be aware of the associated hazards and

necessary safety measures. This substance should be handled in accordance with good

industrial hygiene and safety practices.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat or other protective

clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. However, if working in a poorly ventilated area or with

heated material, a NIOSH/MSHA-approved respirator may be necessary.

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling larger quantities or heated material.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Spill Management: In the event of a spill:

Evacuate non-essential personnel from the immediate area.

If the material is flammable, eliminate all ignition sources.

Ventilate the area.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Quantitative Data for Deulinoleic Acid (based on Linoleic
Acid)
The following table summarizes key physical and chemical properties of linoleic acid, which are

expected to be nearly identical for deulinoleic acid and are relevant for its handling and

disposal.
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Property Value

Physical State Liquid

Appearance Clear

Molecular Formula C18H32O2 (for linoleic acid)

Molecular Weight 280.45 g/mol (for linoleic acid)

Melting Point -5 °C (23 °F)

Boiling Point 229 - 230 °C (444.2 - 446 °F) @ 16 mmHg

Flash Point > 112 °C (> 233.6 °F)

Solubility Insoluble in water

Stability Air and light sensitive

Incompatible Materials
Bases, Strong oxidizing agents, Reducing

agents

Hazardous Decomposition Carbon monoxide (CO), Carbon dioxide (CO2)

Operational Plan for Deulinoleic Acid Disposal
The proper disposal of deulinoleic acid is critical to prevent environmental contamination and

ensure regulatory compliance. As a non-halogenated organic acid, it must be segregated from

other waste streams.

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for deulinoleic acid waste. The container should be made of a compatible material (e.g.,

high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Deulinoleic Acid" or "Waste Non-Halogenated Organic Acid"), and
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a list of all components if it is a mixed waste stream. The date of initial waste accumulation

should also be recorded.

Incompatible Waste: Do not mix deulinoleic acid waste with incompatible materials such as

bases, strong oxidizing agents, or halogenated organic waste.

2. Waste Accumulation and Storage:

Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be under the control of the laboratory personnel.

Container Management: Keep the waste container closed at all times, except when adding

waste.

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

3. Disposal of Small Quantities (e.g., < 100 mL):

For very small quantities of pure deulinoleic acid or solutions, collect the waste directly into

the designated non-halogenated organic acid waste container.

If the deulinoleic acid is diluted in a non-halogenated solvent (e.g., ethanol, methanol), it

can be collected in a "Non-Halogenated Organic Solvent" waste container. Ensure the

container is labeled appropriately to reflect the mixture.

4. Disposal of Large Quantities (e.g., > 100 mL):

Large volumes of deulinoleic acid waste should be collected in larger, appropriate

hazardous waste containers.

Do not attempt to neutralize bulk quantities of organic acids without consulting your

institution's Environmental Health and Safety (EHS) department. Neutralization of organic

waste can sometimes be more hazardous and costly for final disposal.

5. Final Disposal:
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Once the waste container is full, or if it has been in storage for an extended period (typically

one year), arrange for its collection by your institution's EHS or a licensed hazardous waste

disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

usually involves completing a waste pickup form and ensuring the container is properly

labeled and sealed.

Disposal of Contaminated Materials
Personal Protective Equipment (PPE): Used gloves, disposable lab coats, and other

contaminated PPE should be placed in a sealed bag and disposed of as solid hazardous

waste.

Glassware and Lab Equipment: Thoroughly decontaminate any glassware or equipment that

has come into contact with deulinoleic acid. A triple rinse with a suitable solvent (e.g.,

ethanol or acetone) is recommended. The first rinse should be collected as hazardous

waste. Subsequent rinses may be permissible for drain disposal depending on local

regulations and the level of contamination.

Spill Cleanup Materials: All absorbent materials and equipment used to clean up a spill of

deulinoleic acid must be collected in a sealed, labeled container and disposed of as

hazardous waste.

Deulinoleic Acid Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

deulinoleic acid and associated contaminated materials.
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To cite this document: BenchChem. [Deulinoleic Acid: Proper Disposal Procedures and
Safety Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10860310#deulinoleic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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